Cas no 1260672-73-8 (3-(4-fluorophenyl)oxetan-3-amine)

• Product Name: 3-(4-fluorophenyl)oxetan-3-amine
• CAS No: 1260672-73-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD18251061
• CID: 2949378
• PubChem ID: 53256987
• Update Time: 2025-06-13

3-(4-fluorophenyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-?(4-?Fluorophenyl)?oxetan-?3-?amine
• 3-​(4-​Fluorophenyl)​oxetan-​3-​amine
• 3-(4-fluorophenyl)oxetan-3-amine
• 1260672-73-8
• AKOS016015825
• EN300-1600344
• CS-0184324
• C9H10FNO
• MFCD18251061
• MS-20348
• AB74160
• SCHEMBL19817412
• STL555790
• BBL101993
• DB-135549
• 3-Oxetanamine, 3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)-3-oxetanamine

• MDL： MFCD18251061
• Inchi： 1S/C9H10FNO/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4H,5-6,11H2
• InChI Key： ZFYBRHUYNCEPPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(COC1)N

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluorophenyl)oxetan-3-amine

Introduction to 3-(4-fluorophenyl)oxetan-3-amine (CAS No: 1260672-73-8)

3-(4-fluorophenyl)oxetan-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This oxetane derivative, identified by the CAS number 1260672-73-8, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine substituent at the para position of the phenyl ring enhances its pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

The oxetane ring, a three-membered heterocyclic structure, introduces rigidity and conformational constraints to the molecule, which can be exploited to optimize binding affinity and selectivity. This structural motif is particularly appealing in medicinal chemistry because it can facilitate the development of compounds with improved pharmacokinetic profiles. The amine functionality at the third position of the oxetane ring further expands the chemical space available for derivatization, allowing for the creation of a diverse array of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(4-fluorophenyl)oxetan-3-amine with various biological targets with high accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, the fluorine atom at the para position of the phenyl ring contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In vitro studies have demonstrated that 3-(4-fluorophenyl)oxetan-3-amine exhibits significant inhibitory activity against several key enzymes implicated in cancer progression. For instance, research has shown that it can effectively block the activity of tyrosine kinases, which are critical mediators of cell proliferation and survival. The oxetane core enhances binding interactions by promoting optimal orientation of key pharmacophoric groups within the active site of these enzymes. Furthermore, the fluorine substituent has been shown to improve receptor binding affinity through favorable hydrophobic interactions and electronic effects.

The synthesis of 3-(4-fluorophenyl)oxetan-3-amine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired oxetane scaffold efficiently. These techniques not only improve synthetic efficiency but also enable access to complex derivatives with enhanced biological properties.

One of the most compelling aspects of 3-(4-fluorophenyl)oxetan-3-amine is its potential as a tool compound for exploring new therapeutic strategies. Its unique structural features make it an ideal candidate for fragment-based drug design, where small molecular fragments are screened for initial binding interactions before being optimized into lead compounds. This approach has been successfully applied in recent years to discover novel drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of 3-(4-fluorophenyl)oxetan-3-amine has been thoroughly evaluated through preclinical studies, which have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The oxetane ring enhances oral bioavailability by reducing metabolic clearance, while the fluorine substituent contributes to tissue distribution by improving lipophilicity. These characteristics make it an attractive candidate for further development into a clinical candidate.

Current research efforts are focused on expanding the chemical library of 3-(4-fluorophenyl)oxetan-3-amine derivatives to explore new biological activities and optimize their pharmacological profiles. By incorporating different substituents at various positions on the molecule, researchers aim to identify compounds with enhanced potency, selectivity, and therapeutic window. High-throughput screening (HTS) technologies have been instrumental in identifying promising derivatives for further investigation.

The role of 3-(4-fluorophenyl)oxetan-3-amine in addressing unmet medical needs cannot be overstated. Its potential applications span multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. As our understanding of disease mechanisms continues to evolve, so too does our ability to leverage this versatile scaffold for developing innovative treatments.

In conclusion,3-(4-fluorophenyl)oxetan-3-amine (CAS No: 1260672-73-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound or tool molecule underscores its importance in modern drug discovery efforts. With continued research and development,3-(4-fluorophenyl)oxetan-3-amine is poised to make substantial contributions to therapeutic innovation in the coming years.